Cas no 328257-12-1 (3-propoxy-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-propoxy-1,2-oxazole-5-carboxylic acid
• CAS No: 328257-12-1
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 5155848
• Update Time: 2026-03-04

3-propoxy-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Propoxy-isoxazole-5-carboxylic acid
• 3-propoxy-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C7H9NO4/c1-2-3-11-6-4-5(7(9)10)12-8-6/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： LNMVLUIAYBQUPX-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=CC(OCCC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-propoxy-1,2-oxazole-5-carboxylic acid

Recent Advances in the Study of 3-propoxy-1,2-oxazole-5-carboxylic acid (CAS: 328257-12-1)

3-propoxy-1,2-oxazole-5-carboxylic acid (CAS: 328257-12-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future prospects.

The synthesis of 3-propoxy-1,2-oxazole-5-carboxylic acid has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel synthetic route that improves yield and purity, making the compound more accessible for further research. The method involves a multi-step process starting from commercially available precursors, with key steps including cyclization and functional group transformations.

In terms of biological activity, 3-propoxy-1,2-oxazole-5-carboxylic acid has shown promise as an inhibitor of specific enzymatic pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in targeting inflammatory mediators, suggesting potential applications in the treatment of chronic inflammatory diseases. The compound's ability to modulate key signaling pathways has also been explored in cancer research, where it has shown selective cytotoxicity against certain tumor cell lines.

Further investigations into the pharmacokinetic properties of 3-propoxy-1,2-oxazole-5-carboxylic acid have been conducted to assess its suitability as a drug candidate. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, revealing favorable bioavailability and metabolic stability. These findings support its potential for further development as a therapeutic agent.

The structural versatility of 3-propoxy-1,2-oxazole-5-carboxylic acid has also made it a valuable building block in medicinal chemistry. Researchers have utilized it as a core structure to design and synthesize novel derivatives with enhanced biological activities. A 2023 paper in European Journal of Medicinal Chemistry reported the development of a series of analogs with improved potency and selectivity, opening new avenues for drug discovery.

In conclusion, 3-propoxy-1,2-oxazole-5-carboxylic acid (CAS: 328257-12-1) represents a promising compound in chemical biology and pharmaceutical research. Its optimized synthesis, diverse biological activities, and potential as a drug scaffold highlight its importance in current scientific investigations. Future research should focus on further elucidating its mechanisms of action and exploring its therapeutic applications in various disease models.